Cas no 1343326-33-9 ((4-Fluoro-2-methylfuran-3-yl)(phenyl)methanol)

(4-Fluoro-2-methylfuran-3-yl)(phenyl)methanol is a fluorinated furan derivative with a phenyl-substituted methanol group, offering unique reactivity and structural features for synthetic applications. Its fluorine substitution enhances electrophilic properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The compound's furan core provides versatility in heterocyclic transformations, while the phenylmethanol moiety allows for further functionalization. Its stability under mild conditions and compatibility with common organic reactions make it suitable for constructing complex molecular architectures. Researchers may find this compound particularly useful in the development of bioactive molecules, where fluorine incorporation often improves metabolic stability and binding affinity. The product is typically handled under inert conditions due to its sensitivity to oxidation.
(4-Fluoro-2-methylfuran-3-yl)(phenyl)methanol structure
1343326-33-9 structure
Product Name:(4-Fluoro-2-methylfuran-3-yl)(phenyl)methanol
CAS No:1343326-33-9
MF:C12H11FO2
MW:206.212947130203
MDL:MFCD07775323
CID:5217652
Update Time:2026-03-06

(4-Fluoro-2-methylfuran-3-yl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (4-Fluoro-2-methylfuran-3-yl)(phenyl)methanol
    • 3-Furanmethanol, α-(4-fluoro-2-methylphenyl)-
    • MDL: MFCD07775323
    • Inchi: 1S/C12H11FO2/c1-8-11(10(13)7-15-8)12(14)9-5-3-2-4-6-9/h2-7,12,14H,1H3
    • InChI Key: JYTSMEVDYRAOSX-UHFFFAOYSA-N
    • SMILES: FC1=COC(C)=C1C(C1C=CC=CC=1)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 204
  • XLogP3: 2.3
  • Topological Polar Surface Area: 33.4

(4-Fluoro-2-methylfuran-3-yl)(phenyl)methanol Pricemore >>

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